N-(4,6-dimethylbenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)-3-methylisoxazole-5-carboxamide

• IUPAC Name: N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-N-(furan-2-ylmethyl)-3-methyl-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C19H17N3O3S/c1-11-7-12(2)17-16(8-11)26-19(20-17)22(10-14-5-4-6-24-14)18(23)15-9-13(3)21-25-15/h4-9H,10H2,1-3H3
• InChI Key: CXJAUYGTCIDPJW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)SC(=N2)N(CC3=CC=CO3)C(=O)C4=CC(=NO4)C)C
• Molecular Formula: C19H17N3O3S
• Molecular Weight: 367.4 g/mol
• CAS No.: 953234-44-1

Description

This compound is a hybrid heterocyclic molecule featuring a benzothiazole core substituted with methyl groups at positions 4 and 6, a furan-2-ylmethyl moiety, and a 3-methylisoxazole-5-carboxamide group. The benzothiazole scaffold is known for its bioactivity, including antitumor and antimicrobial properties, while the isoxazole and furan moieties may enhance pharmacokinetic properties like solubility or metabolic stability .

Biological Activity

N-(4,6-dimethylbenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)-3-methylisoxazole-5-carboxamide is a heterocyclic compound that has garnered attention in medicinal chemistry due to its diverse biological activities. This article reviews the synthesis, biological properties, and potential therapeutic applications of this compound, supported by data tables and case studies.

Chemical Structure and Properties

The molecular formula of N-(4,6-dimethylbenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)-3-methylisoxazole-5-carboxamide is C₁₉H₁₇N₃O₃S, with a molecular weight of 367.42 g/mol. The compound features a benzothiazole moiety, which is known for its biological significance, particularly in anti-cancer and anti-inflammatory activities.

Synthesis

The synthesis of this compound typically involves the reaction of 4,6-dimethylbenzo[d]thiazole with furan derivatives and isoxazole carboxylic acids. The synthesis pathway can include the use of coupling agents such as N,N'-dicyclohexylcarbodiimide (DCC) under controlled conditions to enhance yield and purity.

Antimicrobial Activity

Research indicates that compounds with benzothiazole and isoxazole structures exhibit significant antimicrobial properties. In vitro studies have demonstrated that N-(4,6-dimethylbenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)-3-methylisoxazole-5-carboxamide shows effective inhibition against various bacterial strains:

Microorganism	Inhibition Zone (mm)	MIC (µg/mL)
Escherichia coli	15	50
Staphylococcus aureus	18	25
Aspergillus niger	12	100
Candida albicans	10	200

These results suggest that the compound possesses potential as an antibacterial and antifungal agent.

Anticancer Activity

The compound has also been evaluated for its anticancer properties. A study using human cancer cell lines demonstrated that it inhibits cell proliferation through apoptosis induction. The IC₅₀ values for various cancer cell lines were found to be:

Cell Line	IC₅₀ (µM)
HeLa (cervical cancer)	12.5
MCF-7 (breast cancer)	15.0
A549 (lung cancer)	10.0

These findings indicate that the compound may serve as a lead structure for developing new anticancer therapies.

Case Studies

• Case Study on Antibacterial Activity : A recent study published in the Journal of Medicinal Chemistry evaluated the antibacterial effects of various derivatives of benzothiazole. The study found that compounds similar to N-(4,6-dimethylbenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)-3-methylisoxazole-5-carboxamide exhibited significant activity against resistant strains of bacteria, highlighting its potential in treating infections caused by multi-drug resistant organisms .
• Case Study on Anticancer Effects : In a preclinical trial involving xenograft models, the compound was administered to mice bearing human tumor cells. Results indicated a marked reduction in tumor size compared to control groups, supporting its potential as an effective anticancer agent .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Benzothiazole Cores

a. N-(4-Chloro-6-nitrobenzo[d]thiazol-2-yl)-N-(4-(dimethylamino)benzyl)-N4-methylsuccinamide (Compound 4)

• Structural Differences: Replaces the furan-2-ylmethyl group with a 4-(dimethylamino)benzyl substituent and incorporates a nitro and chloro group on the benzothiazole ring.
• However, this may reduce metabolic stability compared to the methyl-substituted parent compound .

b. 4-Acetyl-N-(4,6-dimethylbenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide

• Structural Differences : Substitutes the furan-2-ylmethyl group with a pyridin-3-ylmethyl moiety and replaces the isoxazole-5-carboxamide with an acetylbenzamide group.
• The acetylbenzamide group may alter binding affinity compared to the isoxazole-carboxamide, as seen in similar compounds targeting kinase enzymes .

Compounds with Thiazole/Isoxazole Hybrid Scaffolds

a. N-Hydroxy-2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide

• Structural Differences : Features an imidazole-thioacetamide backbone instead of benzothiazole and isoxazole.

b. Ethyl 2-((5-(benzo[d][1,3]dioxole-5-carboxamido)-1,3,4-thiadiazol-2-yl)thio)propanoate

• Structural Differences : Replaces the isoxazole with a thiadiazole ring and incorporates a benzo[d][1,3]dioxole group.
• Functional Implications : The thiadiazole and dioxole groups may enhance electron-deficient character, favoring interactions with electron-rich biological targets like cysteine proteases .

Anticancer Activity

• N-(4,6-dimethylbenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)-3-methylisoxazole-5-carboxamide : Predicted to inhibit kinases or DNA repair enzymes due to its planar benzothiazole core and hydrogen-bonding isoxazole group.
• N-(5-R-benzyl-1,3-thiazol-2-yl)-2,5-dimethyl-3-furamides : Demonstrated high anticancer activity in vitro, attributed to the thiazole-furan hybrid’s ability to intercalate DNA or disrupt tubulin polymerization .

Data Tables

Table 1: Structural and Functional Comparison

Compound Name	Core Structure	Key Substituents	Potential Applications	References
N-(4,6-dimethylbenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)-3-methylisoxazole-5-carboxamide	Benzothiazole + Isoxazole	4,6-dimethyl, furan-2-ylmethyl	Kinase inhibition, Anticancer
N-(4-Chloro-6-nitrobenzo[d]thiazol-2-yl)-N-(4-(dimethylamino)benzyl)-N4-methylsuccinamide	Benzothiazole	4-Cl, 6-NO₂, 4-(dimethylamino)benzyl	Covalent enzyme inhibitors
4-Acetyl-N-(4,6-dimethylbenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide	Benzothiazole + Benzamide	4,6-dimethyl, pyridin-3-ylmethyl	Solubility-enhanced inhibitors

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes and reaction conditions for synthesizing N-(4,6-dimethylbenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)-3-methylisoxazole-5-carboxamide?

• Methodological Answer : Synthesis involves coupling thiazole and isoxazole precursors under reflux conditions. For example:

• Step 1 : Prepare 4,6-dimethylbenzo[d]thiazol-2-amine via cyclization of substituted anilines with thiourea derivatives in DMSO/K$_2$CO$_3$ (similar to methods in ).
• Step 2 : React the thiazole-2-amine with furan-2-ylmethyl bromide under nucleophilic substitution conditions (e.g., DMF, NaH, 60°C) to form the secondary amine intermediate.
• Step 3 : Acylate with 3-methylisoxazole-5-carboxylic acid chloride using HATU/DIPEA in acetonitrile (analogous to protocols in ).
• Validation : Monitor reaction progress via TLC (Merck Silica Gel 60 F$_{254}$) and confirm purity by HPLC (>95%) .

Q. How can spectroscopic and chromatographic techniques confirm the structural integrity of this compound?

• Methodological Answer :

• NMR : Use $^1$H and $^{13}$C NMR (e.g., Varian Mercury 400 MHz in DMSO-d$_6$) to verify substituent positions. For instance, the furan methylene protons (N-CH$_2$-furan) appear as a doublet at δ 4.8–5.2 ppm, while the isoxazole methyl group resonates at δ 2.3–2.5 ppm .
• IR : Confirm the carboxamide C=O stretch at ~1650–1680 cm$^{-1}$ and thiazole C=N at ~1520 cm$^{-1}$.
• Mass Spectrometry : ESI-MS should show [M+H]$^+$ matching the molecular formula (C$_{19}$H$_{19}$N$_3$O$_3$S, exact mass 377.42) .

Advanced Research Questions

Q. What strategies resolve contradictions in biological activity data for structurally analogous thiazole-isoxazole hybrids?

• Methodological Answer :

• Case Study : identifies compound 50 (structurally similar) with vasopressin receptor activity, while reports inactive derivatives. To resolve discrepancies:

Replicate assays : Use standardized cell lines (e.g., HEK293 for receptor studies) and control for batch-to-batch compound purity.

SAR Analysis : Modify substituents (e.g., furan vs. thiophene in ) and test against target receptors.

Docking Studies : Compare binding poses of active/inactive analogs (e.g., AutoDock Vina) to identify critical interactions (e.g., hydrogen bonds with Thr$^{269}$ in V$_2$R) .

Q. How can molecular docking and dynamics simulations predict the compound’s target selectivity?

• Methodological Answer :

• Protocol :

Ligand Preparation : Optimize the compound’s geometry using Gaussian09 (B3LYP/6-31G*).

Protein Selection : Retrieve PDB structures of kinases (e.g., EGFR) or GPCRs (e.g., V$_2$R) from the RCSB database.

Docking : Use Schrödinger Glide with flexible side chains. For example, the dimethylbenzo[d]thiazole group may occupy hydrophobic pockets in EGFR (ΔG ≈ -9.2 kcal/mol).

MD Simulations : Run 100 ns simulations in GROMACS to assess stability (RMSD < 2.0 Å). Key interactions (e.g., π-π stacking with Phe$^{723}$ in EGFR) validate selectivity .

Q. What in vitro assays are suitable for evaluating the compound’s pharmacokinetic properties?

• Methodological Answer :

• Metabolic Stability : Incubate with liver microsomes (human/rat, 1 mg/mL) and measure remaining compound via LC-MS/MS at 0, 15, 30, 60 min.
• CYP Inhibition : Use fluorogenic substrates (e.g., CYP3A4: BD Biosciences Kit) to calculate IC$_{50}$ values.
• Plasma Protein Binding : Employ equilibrium dialysis (37°C, 4h) with spiked plasma; quantify unbound fraction by HPLC .